Cas no 946664-84-2 (5-Bromo-2-(isopentyloxy)aniline)

5-Bromo-2-(isopentyloxy)aniline structure
946664-84-2 structure
Product Name:5-Bromo-2-(isopentyloxy)aniline
CAS No:946664-84-2
MF:C11H16BrNO
MW:258.154842376709
CID:4721113
Update Time:2023-08-15

5-Bromo-2-(isopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-2-(ISOPENTYLOXY)ANILINE
    • 5-bromo-2-(3-methylbutoxy)aniline
    • 5-Bromo-2-(isopentyloxy)aniline
    • Inchi: 1S/C11H16BrNO/c1-8(2)5-6-14-11-4-3-9(12)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3
    • InChI Key: XTUGCDAAVVKTEI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)N)OCCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Topological Polar Surface Area: 35.2
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